Cas no 2138388-95-9 (2-chloro-9-methoxy-3-propyl-4H-pyrido1,2-apyrimidin-4-one)

• Product Name: 2-chloro-9-methoxy-3-propyl-4H-pyrido1,2-apyrimidin-4-one
• CAS No: 2138388-95-9
• MF: C₁₂H₁₃ClN₂O₂
• MW: 252.696821928024
• CID: 6442652
• PubChem ID: 165794191
• Update Time: 2025-10-18

2-chloro-9-methoxy-3-propyl-4H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-9-methoxy-3-propyl-4H-pyrido1,2-apyrimidin-4-one
• 2138388-95-9
• 2-chloro-9-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one
• EN300-1083417

• Inchi： 1S/C12H13ClN2O2/c1-3-5-8-10(13)14-11-9(17-2)6-4-7-15(11)12(8)16/h4,6-7H,3,5H2,1-2H3
• InChI Key： ZCQQQGURQSJCRP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N2C=CC=C(C2=N1)OC)=O)CCC

Computed Properties

• Exact Mass: 252.0665554g/mol
• Monoisotopic Mass: 252.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.9Ų

Additional information on 2-chloro-9-methoxy-3-propyl-4H-pyrido1,2-apyrimidin-4-one

Comprehensive Overview of 2-Chloro-9-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2138388-95-9)

2-Chloro-9-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2138388-95-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the pyrido[1,2-a]pyrimidinone family, a class of nitrogen-containing heterocycles known for their diverse applications in medicinal chemistry. The presence of a chloro substituent at the 2-position, a methoxy group at the 9-position, and a propyl chain at the 3-position contributes to its distinct physicochemical properties and reactivity.

In recent years, researchers have explored the potential of 2-chloro-9-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one as a scaffold for designing novel therapeutic agents. Its structural motifs are frequently associated with kinase inhibition, making it a candidate for targeting diseases such as cancer and inflammatory disorders. The compound's heterocyclic core is also of interest in the development of antimicrobial agents, as similar frameworks have demonstrated efficacy against resistant bacterial strains. These applications align with current trends in drug discovery, where small-molecule inhibitors and targeted therapies dominate the landscape.

The synthesis of CAS No. 2138388-95-9 typically involves multi-step organic reactions, including cyclization and functional group modifications. Key intermediates often include 2-aminopyridine derivatives and β-keto esters, which are subjected to condensation and halogenation steps to achieve the final product. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm the purity and identity of the compound. These methods are critical for ensuring reproducibility in research and industrial applications.

From an industrial perspective, 2-chloro-9-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one is often discussed in the context of green chemistry and sustainable synthesis. Researchers are increasingly focused on optimizing reaction conditions to minimize waste and reduce the use of hazardous reagents. This aligns with broader societal concerns about environmental impact and the push for eco-friendly manufacturing processes. The compound's potential as a building block for high-value derivatives further underscores its importance in modern chemical innovation.

In addition to its pharmaceutical relevance, CAS No. 2138388-95-9 has been investigated for its utility in material science. The pyrido[1,2-a]pyrimidinone core can serve as a ligand in coordination chemistry, enabling the development of metal-organic frameworks (MOFs) and catalysts. Such applications are particularly relevant in the context of renewable energy and carbon capture, where advanced materials play a pivotal role. This interdisciplinary potential makes the compound a subject of interest across multiple scientific domains.

For researchers and industry professionals seeking detailed information about 2-chloro-9-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one, reliable sources include peer-reviewed journals, patent databases, and chemical supplier catalogs. Common queries related to this compound often revolve around its synthetic routes, biological activity, and commercial availability. Addressing these questions with accurate, up-to-date data is essential for fostering innovation and collaboration in the field.

In summary, 2-chloro-9-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2138388-95-9) represents a versatile and promising compound with applications spanning drug discovery, agrochemicals, and material science. Its structural complexity and functional group diversity make it a valuable tool for addressing contemporary challenges in chemistry and biology. As research continues to uncover new possibilities for this molecule, its role in advancing scientific and technological progress is likely to expand further.